Cas no 905301-42-0 (1,1'-Biphenyl, 3,5-bis(1,1-dimethylethyl)-4'-nitro-4-(4-nitrophenoxy)-)

• Product name: 1,1'-Biphenyl, 3,5-bis(1,1-dimethylethyl)-4'-nitro-4-(4-nitrophenoxy)-
• CAS No: 905301-42-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.51092
• CID: 1951114
• PubChem ID: 71429099

1,1'-Biphenyl, 3,5-bis(1,1-dimethylethyl)-4'-nitro-4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,5-bis(1,1-dimethylethyl)-4'-nitro-4-(4-nitrophenoxy)-
• 1,3-ditert-butyl-2-(4-nitrophenoxy)-5-(4-nitrophenyl)benzene
• DTXSID50847801
• 3,5-Di-tert-butyl-4'-nitro-4-(4-nitrophenoxy)-1,1'-biphenyl
• SCHEMBL4860415
• 905301-42-0

• Inchi： InChI=1S/C26H28N2O5/c1-25(2,3)22-15-18(17-7-9-19(10-8-17)27(29)30)16-23(26(4,5)6)24(22)33-21-13-11-20(12-14-21)28(31)32/h7-16H,1-6H3
• InChI Key： ULGRFSGUPMNXQW-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1OC2=CC=C(C=C2)[N+](=O)[O-])C(C)(C)C)C3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 448.19982200Da
• Monoisotopic Mass: 448.19982200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 101Ų